Cas no 1448034-79-4 (4-{5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-yl}-N-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 4-{5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-yl}-N-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 1448034-79-4
• MF: C₂₁H₁₉N₃O₃S₂
• MW: 425.523862123489
• CID: 5799556
• PubChem ID: 71794676
• Update Time: 2025-05-25

4-{5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-yl}-N-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-{5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-yl}-N-2-(thiophen-2-yl)ethylbenzamide
• 1448034-79-4
• F6253-3365
• 4-(5,6-dimethyl-2,4-dioxo-1H-thieno[2,3-d]pyrimidin-3-yl)-N-(2-thiophen-2-ylethyl)benzamide
• AKOS024545412
• 4-(5,6-dimethyl-2,4-dioxo-1,2-dihydrothieno[2,3-d]pyrimidin-3(4H)-yl)-N-(2-(thiophen-2-yl)ethyl)benzamide

• Inchi： 1S/C21H19N3O3S2/c1-12-13(2)29-19-17(12)20(26)24(21(27)23-19)15-7-5-14(6-8-15)18(25)22-10-9-16-4-3-11-28-16/h3-8,11H,9-10H2,1-2H3,(H,22,25)(H,23,27)
• InChI Key： YQXHSONLQPKFAN-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2C(N(C(NC1=2)=O)C1C=CC(C(NCCC2=CC=CS2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 425.08678382g/mol
• Monoisotopic Mass: 425.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-{5,6-dimethyl-2,4-dioxo-1H,2H,3H,4H-thieno2,3-dpyrimidin-3-yl}-N-2-(thiophen-2-yl)ethylbenzamide

Introduction to 4-{5,6-Dimethyl-2,4-Dioxo-1H,2H,3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}-N-(2-(Thiophen-2-Yl)Ethyl)Benzamide

The compound 4-{5,6-Dimethyl-2,4-Dioxo-1H,2H,3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}-N-(2-(Thiophen-2-Yl)Ethyl)Benzamide, identified by the CAS number 1448034-79-4, represents a significant advancement in the field of organic chemistry and drug discovery. This compound is a complex heterocyclic structure that combines a thienopyrimidine core with a benzamide moiety and a thiophene substituent. Its unique structure has garnered attention due to its potential applications in various therapeutic areas.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry. These compounds are known for their ability to modulate key biological targets such as kinases and proteases. The presence of the thiophene group in this compound further enhances its electronic properties and bioavailability. Researchers have demonstrated that such modifications can significantly improve the potency and selectivity of drug candidates.

The synthesis of this compound involves a multi-step process that includes the formation of the thienopyrimidine ring system and subsequent coupling reactions to introduce the benzamide and thiophene substituents. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the yield and purity of the compound. These methods not only streamline the synthesis process but also ensure compliance with green chemistry principles.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have indicated that it exhibits potent inhibitory activity against certain oncogenic kinases, making it a potential candidate for anticancer therapy. Additionally, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound interacts effectively with critical residues in target proteins, providing insights into its mechanism of action. Such computational approaches are invaluable in guiding further optimization efforts to improve its therapeutic potential.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinical candidate. The exploration of its safety profile through preclinical studies will be a critical step in determining its suitability for human trials. Furthermore, investigations into its metabolic pathways will provide essential information for optimizing dosing regimens.

In conclusion, 4-{5,6-Dimethyl-2,4-Dioxo-1H,2H,3H,4H-Thieno[2,3-d]Pyrimidin-3-Yl}-N-(2-(Thiophen-2-Yl)Ethyl)Benzamide stands as a testament to the progress in modern drug discovery. Its unique structural features and promising biological activity position it as a valuable asset in the pursuit of novel therapeutic agents.